N-(2-hydroxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide

• IUPAC Name: N-(2-hydroxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-1,3-dihydroindene-2-carboxamide
• InChI: InChI=1S/C22H28N2O2/c1-23(14-15-25)21(26)22(16-19-10-6-7-11-20(19)17-22)24(2)13-12-18-8-4-3-5-9-18/h3-11,25H,12-17H2,1-2H3
• InChI Key: WLPVDYCLNLGJMZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C(=O)C1(CC2=CC=CC=C2C1)N(C)CCC3=CC=CC=C3
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol

Description

N-(2-hydroxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide, also known as HMA-2, is a synthetic chemical compound belonging to the family of indanecarboxamides. It is widely used in scientific research for its potential therapeutic properties and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(2-hydroxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide is not fully understood, but it is believed to work by increasing the levels of dopamine and other neurotransmitters in the brain. It may also have an effect on the levels of certain enzymes and proteins involved in the regulation of neurotransmitter levels.
Biochemical and Physiological Effects:
Studies have shown that N-(2-hydroxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide has a number of biochemical and physiological effects, including the ability to increase dopamine levels in the brain, reduce oxidative stress, and improve cognitive function. It has also been shown to have anti-inflammatory and neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-hydroxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide in lab experiments is its potential therapeutic properties, which make it a valuable tool for studying the mechanisms of neurological disorders. However, its use is limited by the fact that it is a synthetic compound and may not accurately reflect the effects of natural compounds found in the body.

Future Directions

There are several potential future directions for research on N-(2-hydroxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide, including further studies on its mechanism of action and potential therapeutic uses. Other areas of research could include the development of more efficient synthesis methods and the exploration of new derivatives of the compound.

Synthesis Methods

The synthesis of N-(2-hydroxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide involves several steps, including the reaction of 2-methyl-2-indanone with methylamine to form N-methyl-2-indanamine, which is then reacted with 2-phenylethyl bromide to form N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanone. This compound is then reacted with ethylene oxide to form N-(2-hydroxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide.

Scientific Research Applications

N-(2-hydroxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide has been extensively studied for its potential therapeutic properties, particularly in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. It has also been studied for its potential use in the treatment of depression and anxiety disorders.